4-{[(4-methylphenyl)thio]methyl}-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-[(4-methylphenyl)sulfanylmethyl]-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C22H18F3NOS/c1-15-6-12-18(13-7-15)28-14-16-8-10-17(11-9-16)21(27)26-20-5-3-2-4-19(20)22(23,24)25/h2-13H,14H2,1H3,(H,26,27)
• InChI Key: UUNWSBZFNPDDCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C22H18F3NOS
• Molecular Weight: 401.4 g/mol

Description

4-{[(4-methylphenyl)thio]methyl}-N-[2-(trifluoromethyl)phenyl]benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MTFB, and it is a benzamide derivative that has been synthesized through a specific method. In

Mechanism of Action

The mechanism of action of MTFB is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells, which may contribute to its antitumor activity. MTFB has also been shown to interact with specific receptors in the body, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
MTFB has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and alleviate pain. MTFB has also been shown to have antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

MTFB has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, its limited solubility in water and some organic solvents can pose a challenge for certain experiments. Additionally, the lack of comprehensive toxicity studies and clinical trials limits its potential use in humans.

Future Directions

There are several future directions for the study of MTFB. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. Studies aimed at improving its solubility and bioavailability could enhance its potential utility in various fields. Additionally, the development of more comprehensive toxicity studies and clinical trials could help to determine its safety and efficacy in humans.
Conclusion:
In conclusion, MTFB is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ease of synthesis, stability, and low toxicity make it an attractive candidate for further study. While its mechanism of action and potential therapeutic applications are not fully understood, preclinical studies have shown promising results. Further research is needed to fully explore its potential and determine its safety and efficacy in humans.

Scientific Research Applications

MTFB has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities in preclinical studies. MTFB has also been investigated for its potential use as a diagnostic tool for certain diseases, such as cancer.